Cas no 21278-63-7 ( )

• Product Name: &nbsp
• CAS No: 21278-63-7
• MF: C₁₂H₈FNO₅S
• MW: 297.25902557373
• CID: 911470
• PubChem ID: 309206
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(4-nitrophenoxy)benzenesulfonyl fluoride
• NSC211387
• NSC-211387
• 21278-63-7
• DTXSID70309234
•  

• Inchi： 1S/C12H8FNO5S/c13-20(17,18)12-7-5-11(6-8-12)19-10-3-1-9(2-4-10)14(15)16/h1-8H
• InChI Key： NCIFNIKXOZQZRP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 297.01074
• Monoisotopic Mass: 297.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.467
• Boiling Point: 394.8°C at 760 mmHg
• Flash Point: 192.6°C
• Refractive Index: 1.587
• PSA: 86.51
• LogP: 4.64930